Cas no 103466-42-8 ([(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate)

• Product Name: [(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate
• CAS No: 103466-42-8
• MF: C₂₇H₃₈O₄Si
• MW: 454.673729419708
• CID: 1141341
• PubChem ID: 53488096
• Update Time: 2025-04-20

[(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate Chemical and Physical Properties

Names and Identifiers

• [(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate
• (16alpha,17E)-16-Methyl-3-oxo-20-[(trimethylsilyl)oxy]pregna-1,4,9(11),17-tetraen-21-yl acetate
• DTXSID00705422
• 103466-42-8

• Inchi： 1S/C27H38O4Si/c1-17-14-23-21-9-8-19-15-20(29)10-12-26(19,3)22(21)11-13-27(23,4)25(17)24(16-30-18(2)28)31-32(5,6)7/h10-12,15,17,21,23H,8-9,13-14,16H2,1-7H3/b25-24+/t17-,21?,23?,26?,27?/m1/s1
• InChI Key： IMZBHDVAKKXIKJ-XMDWCIQUSA-N
• SMILES： [Si](C)(C)(C)O/C(/COC(C)=O)=C1\[C@H](C)CC2C3CCC4=CC(C=CC4(C)C3=CCC2\1C)=O

Computed Properties

• Exact Mass: 454.25404
• Monoisotopic Mass: 454.25393622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 963
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6